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Compound of Interest

Compound Name: Triiron carbide

Cat. No.: B1213474 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Triiron carbide (Fe₃C). Adherence to

these procedural steps is critical for ensuring laboratory safety and proper chemical

management.

Hazard Summary
Triiron carbide presents several significant hazards that necessitate careful handling and the

use of appropriate personal protective equipment.[1] It is highly reactive with water and poses

risks of skin, eye, and respiratory irritation.[1]

Hazard Statement Description

H260
In contact with water, it releases flammable

gases which may ignite spontaneously.[1]

H315 Causes skin irritation.[1]

H318 Causes serious eye damage.[1]

H335 May cause respiratory irritation.[1]

H401 Toxic to aquatic life.[1]

Physical and Chemical Properties
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Property Value

Appearance Gray, cubic solid.[2]

Molecular Weight 179.55 g/mol

Melting Point 1837°C[2]

Specific Gravity 7.694 g/cm³[2]

Solubility in Water Insoluble.[2] Reacts violently with water.[1]

Operational Plan: Handling Triiron Carbide
This section outlines the procedural, step-by-step guidance for the safe handling and disposal

of Triiron carbide.

Preparation and Engineering Controls
Before handling Triiron carbide, ensure the following engineering controls and safety

measures are in place:

Designated Work Area: Conduct all work in a well-ventilated area, such as a chemical fume

hood or a glovebox, to minimize inhalation exposure.[1][2]

Inert Atmosphere: Handle and store the material under an inert gas, such as argon or

nitrogen, to prevent reactions with air and moisture.[1]

Moisture Control: The work area and all equipment must be scrupulously dry. Do not allow

the product to come into contact with water.[1][3]

Emergency Equipment: Ensure an emergency eyewash station and safety shower are

readily accessible.[4] A Class D fire extinguisher (for combustible metals) or powdered

graphite/limestone should be available. Do not use water, CO₂, or foam extinguishers.[2][3]

Required Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Triiron carbide to protect against skin contact,

eye damage, and inhalation of dust.[1]
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Protection Type PPE Specification Rationale

Respiratory

NIOSH-approved P2

particulate respirator or

equivalent.[1][2]

To prevent respiratory tract

irritation from dust inhalation.

[1][5]

Eye & Face
Chemical safety goggles and a

full-face shield.[1][2][6]

To protect against dust

particles and prevent serious

eye damage.[1]

Hand
Chemical-resistant, impervious

gloves (e.g., nitrile).[1][2]

To prevent skin irritation upon

contact.[1]

Body

Flame-retardant lab coat or

chemical-resistant coveralls.[2]

[7]

To protect skin and clothing

from contamination.[2]

Step-by-Step Handling Protocol
Don PPE: Before entering the designated handling area, put on all required PPE as specified

in the table above.

Prepare Inert Environment: Purge the glovebox or fume hood with an inert gas. Ensure all

tools and containers are dry.

Transfer Material: Carefully transfer the required amount of Triiron carbide from its storage

container to your experimental vessel. Use non-sparking tools.[3]

Avoid Dust Generation: Handle the powder gently to minimize the creation of airborne dust.

[1] If dust is generated, ensure respiratory protection is worn.[1]

Post-Handling Hygiene: After handling, wash hands and any exposed skin thoroughly with

soap and water.[1] Do not eat, drink, or smoke in the work area.[2] Remove and launder

contaminated clothing before reuse.[2]

Spill and Emergency Procedures
Spill:
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Evacuate the immediate area and eliminate all ignition sources.[3]

Wearing full PPE, cover the spill with a dry, inert material such as dry sand, lime, or soda

ash.[3]

Carefully sweep the material into a designated, dry, and sealable container for hazardous

waste disposal.[8]

Do not use water or allow any contact with moisture during cleanup.[3]

First Aid:

Eye Contact: Immediately flush eyes with lukewarm water for at least 15 minutes, holding

eyelids open. Seek immediate medical attention.[2][4]

Skin Contact: Remove contaminated clothing. Brush off any dry material from the skin and

then wash the affected area with plenty of soap and water. Seek medical attention.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and

seek immediate medical attention.[2][4]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[2][4]

Disposal Plan
Triiron carbide waste must be managed as hazardous waste. Adhere strictly to institutional,

local, regional, and national regulations.[2][8]

Collection: Collect all waste material, including spilled solids and contaminated disposables,

in a clearly labeled, tightly sealed, and dry container.

Storage: Store the waste container in a cool, dry, well-ventilated area away from water and

incompatible materials.[2]

Disposal: Arrange for pickup and disposal through your institution's environmental health and

safety (EHS) office or a licensed hazardous waste disposal contractor. Do not attempt to

dispose of this material in a standard landfill or via the sewer system.[3]
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Visual Workflow: Safe Handling of Triiron Carbide

1. Preparation

2. Handling

3. Cleanup & Disposal

4. Emergency Actions

Prepare Dry, Inert
Work Area (Glovebox/Hood)

Verify Emergency Equipment
(Class D Extinguisher, Eyewash)

Don Full PPE:
Respirator, Goggles,

Face Shield, Gloves, Lab Coat

Transfer Material
(Avoid Dust)

Spill Response:
Cover with Dry Sand,

Collect Dry

Exposure Response:
Follow First Aid Protocols,

Seek Medical Attention

Conduct Experiment

Wash Hands & Exposed Skin Collect Waste in
Sealed, Dry Container

Store for EHS Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling of Triiron carbide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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